Cas no 1823267-50-0 (Methyl 2-(benzyloxy)-4,5-difluorobenzoate)

• Product Name: Methyl 2-(benzyloxy)-4,5-difluorobenzoate
• CAS No: 1823267-50-0
• MF: C₁₅H₁₂F₂O₃
• MW: 278.250791549683
• MDL: MFCD26960221
• CID: 5079183
• PubChem ID: 131637274
• Update Time: 2026-03-01

Methyl 2-(benzyloxy)-4,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(benzyloxy)-4,5-difluorobenzoate

• MDL： MFCD26960221
• Inchi： 1S/C15H12F2O3/c1-19-15(18)11-7-12(16)13(17)8-14(11)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： DALYLZHKHUQKNI-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)OC)=C(C=1)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 278.07545056g/mol
• Monoisotopic Mass: 278.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2-(benzyloxy)-4,5-difluorobenzoate

Methyl 2-(benzyloxy)-4,5-difluorobenzoate: A Comprehensive Overview

The compound Methyl 2-(benzyloxy)-4,5-difluorobenzoate, with the CAS number 1823267-50-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzoate ester group with a benzyloxy substituent and two fluorine atoms at the 4 and 5 positions of the benzene ring. The presence of these functional groups imparts a range of interesting chemical and physical properties to the molecule.

Recent studies have highlighted the potential of Methyl 2-(benzyloxy)-4,5-difluorobenzoate in various applications, particularly in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing fluorinated aromatic compounds, which are valuable in pharmaceuticals, agrochemicals, and electronic materials. The fluorine atoms in the molecule contribute to its high thermal stability and chemical inertness, making it suitable for high-temperature applications.

The synthesis of Methyl 2-(benzyloxy)-4,5-difluorobenzoate typically involves a multi-step process that includes nucleophilic substitution and esterification reactions. The benzyloxy group is introduced via a protection-deprotection strategy, while the fluorine atoms are incorporated through electrophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

In terms of physical properties, Methyl 2-(benzyloxy)-4,5-difluorobenzoate exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents makes it ideal for use in solution-based chemical processes. Additionally, the compound demonstrates excellent UV stability, which is advantageous for applications in coatings and polymers.

The chemical reactivity of Methyl 2-(benzyloxy)-4,5-difluorobenzoate is influenced by the electron-withdrawing effects of the fluorine atoms and the electron-donating effects of the benzyloxy group. These opposing effects create a dynamic balance that can be exploited in various chemical transformations. For instance, the benzyloxy group can act as a directing group in electrophilic aromatic substitution reactions, while the fluorine atoms can serve as leaving groups in nucleophilic substitutions.

Recent research has also focused on the biological activity of Methyl 2-(benzyloxy)-4,5-difluorobenzoate. Studies have shown that it exhibits moderate antifungal activity against common plant pathogens, suggesting its potential use as an agrochemical. Furthermore, its ability to inhibit certain enzymes involved in metabolic pathways makes it a promising candidate for drug development.

In conclusion, Methyl 2-(benzyloxy)-4,5-difluorobenzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.